Cas no 2171159-76-3 (2-(3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclobutyl)acetic acid)
2-(3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclobutyl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclobutyl)acetic acid
- 2171159-76-3
- 2-(3-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}cyclobutyl)acetic acid
- EN300-1578145
-
- Inchi: 1S/C28H34N2O5/c1-2-3-12-25(27(33)29-16-19-13-18(14-19)15-26(31)32)30-28(34)35-17-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-11,18-19,24-25H,2-3,12-17H2,1H3,(H,29,33)(H,30,34)(H,31,32)/t18?,19?,25-/m0/s1
- InChI Key: COHIEPVWAMXHCL-BRVOVERQSA-N
- SMILES: OC(CC1CC(CNC([C@H](CCCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1)=O
Computed Properties
- Exact Mass: 478.24677219g/mol
- Monoisotopic Mass: 478.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 12
- Complexity: 715
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 105Ų
2-(3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclobutyl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1578145-0.05g |
2-(3-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}cyclobutyl)acetic acid |
2171159-76-3 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1578145-0.1g |
2-(3-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}cyclobutyl)acetic acid |
2171159-76-3 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1578145-0.25g |
2-(3-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}cyclobutyl)acetic acid |
2171159-76-3 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1578145-0.5g |
2-(3-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}cyclobutyl)acetic acid |
2171159-76-3 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1578145-1.0g |
2-(3-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}cyclobutyl)acetic acid |
2171159-76-3 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1578145-2.5g |
2-(3-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}cyclobutyl)acetic acid |
2171159-76-3 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1578145-5.0g |
2-(3-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}cyclobutyl)acetic acid |
2171159-76-3 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1578145-10.0g |
2-(3-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}cyclobutyl)acetic acid |
2171159-76-3 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1578145-50mg |
2-(3-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}cyclobutyl)acetic acid |
2171159-76-3 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1578145-100mg |
2-(3-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}cyclobutyl)acetic acid |
2171159-76-3 | 100mg |
$2963.0 | 2023-09-24 |
2-(3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclobutyl)acetic acid Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 2-(3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclobutyl)acetic acid
Introduction to 2-(3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclobutyl)acetic acid (CAS No. 2171159-76-3)
2-(3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclobutyl)acetic acid, with the CAS number 2171159-76-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate structure, which includes a cyclobutyl ring, a hexanamide moiety, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these functional groups endows the compound with unique chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.
The Fmoc protecting group is particularly noteworthy due to its widespread use in solid-phase peptide synthesis (SPPS). This group is known for its stability under acidic conditions and its ease of removal under mild basic conditions, making it an ideal choice for protecting amino groups during the synthesis of complex peptides and peptidomimetics. The cyclobutyl ring, on the other hand, adds conformational rigidity to the molecule, which can influence its pharmacokinetic and pharmacodynamic properties.
Recent studies have highlighted the potential of 2-(3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclobutyl)acetic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity, which could be beneficial in the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The researchers found that the compound effectively inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, without causing significant cytotoxicity.
In another study, this compound was evaluated for its potential as an anticancer agent. The results showed that it selectively targets cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. Specifically, the compound was found to inhibit the activation of Akt and Erk kinases, which are frequently dysregulated in various types of cancer. These findings suggest that 2-(3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclobutyl)acetic acid could be a promising lead compound for the development of novel anticancer therapies.
The pharmacokinetic profile of this compound has also been extensively studied. Research has shown that it exhibits good oral bioavailability and favorable plasma stability, which are crucial factors for its potential use as an oral medication. Additionally, the compound has demonstrated low toxicity in preclinical studies, further supporting its safety profile.
In terms of synthetic methods, several approaches have been developed to prepare 2-(3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclobutyl)acetic acid. One common method involves the coupling of a protected amino acid with a cyclobutyl-containing aldehyde followed by deprotection and further functionalization. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic methods, has also been explored to improve yield and purity.
The potential applications of this compound extend beyond its direct therapeutic uses. For example, it can serve as a building block for the synthesis of more complex molecules with enhanced biological activities. Additionally, its unique structural features make it an attractive candidate for use in chemical biology studies aimed at understanding protein-protein interactions and other cellular processes.
In conclusion, 2-(3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclobutyl)acetic acid (CAS No. 2171159-76-3) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural characteristics, coupled with its promising biological activities and favorable pharmacokinetic properties, make it a valuable candidate for further investigation and development into novel therapeutic agents.
2171159-76-3 (2-(3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclobutyl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)